![molecular formula C17H17N3O3S2 B2901101 N-[3-(6-ethoxypyridazin-3-yl)phenyl]-5-methylthiophene-2-sulfonamide CAS No. 895803-32-4](/img/structure/B2901101.png)
N-[3-(6-ethoxypyridazin-3-yl)phenyl]-5-methylthiophene-2-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(6-ethoxypyridazin-3-yl)phenyl]-5-methylthiophene-2-sulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is commonly referred to as EPTA, and it belongs to the family of sulfonamide compounds. EPTA has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for scientific research.
Mechanism of Action
The mechanism of action of EPTA involves its ability to inhibit the activity of certain enzymes, including carbonic anhydrases. Carbonic anhydrases are enzymes that play a crucial role in various physiological processes, including acid-base balance and respiration. By inhibiting the activity of carbonic anhydrases, EPTA disrupts these processes, leading to various physiological effects.
Biochemical and Physiological Effects:
EPTA has been shown to exhibit various biochemical and physiological effects, including anti-cancer properties, anti-inflammatory properties, and anti-angiogenic properties. Additionally, EPTA has been shown to inhibit the activity of carbonic anhydrases, leading to the disruption of various physiological processes.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using EPTA in lab experiments is its ability to exhibit various biochemical and physiological effects. Additionally, EPTA is a relatively stable compound that can be easily synthesized in the lab. However, one of the limitations of using EPTA in lab experiments is its complex synthesis process, which requires specialized equipment and expertise.
Future Directions
There are several future directions for research involving EPTA. One potential area of research is the development of novel anti-cancer therapies based on EPTA. Additionally, further research is needed to understand the mechanism of action of EPTA and its potential applications in various fields, including drug discovery and development.
In conclusion, EPTA is a promising compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis of EPTA is a complex process that requires specialized equipment and expertise. EPTA has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for scientific research. Further research is needed to understand the full potential of EPTA and its applications in various fields.
Synthesis Methods
The synthesis of EPTA involves several steps, including the reaction of 6-ethoxypyridazine-3-carboxylic acid with thionyl chloride to form 6-ethoxypyridazin-3-yl chloride. The resulting compound is then reacted with 3-(5-methylthiophen-2-yl) aniline in the presence of a base to form EPTA. The synthesis of EPTA is a complex process that requires specialized equipment and expertise.
Scientific Research Applications
EPTA has been used extensively in scientific research due to its potential applications in various fields. One of the primary areas of research involving EPTA is cancer research. EPTA has been shown to exhibit anti-cancer properties by inhibiting the growth and proliferation of cancer cells. Additionally, EPTA has been shown to inhibit the activity of certain enzymes that are involved in cancer progression.
properties
IUPAC Name |
N-[3-(6-ethoxypyridazin-3-yl)phenyl]-5-methylthiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O3S2/c1-3-23-16-9-8-15(18-19-16)13-5-4-6-14(11-13)20-25(21,22)17-10-7-12(2)24-17/h4-11,20H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHSKIYMMYLEPCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NN=C(C=C1)C2=CC(=CC=C2)NS(=O)(=O)C3=CC=C(S3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(6-ethoxypyridazin-3-yl)phenyl]-5-methylthiophene-2-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.